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Compound of Interest

Compound Name: SHP099

Cat. No.: B15612028

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for
Laboratory Safety and Chemical Handling.

This document provides immediate and essential safety, logistical, and operational guidance for
the handling of SHP099, a potent and selective allosteric inhibitor of SHP2. Adherence to these
procedures is critical to ensure a safe laboratory environment and the integrity of your
research.

Immediate Safety and Handling

SHP099 is a chemical compound that requires careful handling to prevent adverse health
effects. The primary hazards associated with SHP099 are skin and eye irritation[1].

1.1 Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory for all personnel
handling SHP099.
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PPE Category

Specification

Rationale

Eye Protection

Safety goggles with side-

shields

Protects against splashes and
airborne particles that can

cause serious eye irritation[1].

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact, which

can cause irritation[1].

Body Protection

Laboratory coat

Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area. A
respirator may be necessary
for handling large quantities or
when generating dust or

aerosols.

Minimizes inhalation of the

compound[1].

1.2 Engineering Controls

Proper engineering controls are the first line of defense in minimizing exposure to SHP099.

Control

Specification

Ventilation

Work in a well-ventilated laboratory or under a

chemical fume hood.

Safety Stations

An accessible safety shower and eye wash

station must be available.

1.3 First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Remove contact
lenses if present and easy to do so. Seek

immediate medical attention[1].

Skin Contact

Wash off immediately with plenty of soap and
water. Remove contaminated clothing and wash
it before reuse. If skin irritation persists, seek

medical attention[1].

Move the exposed person to fresh air. If not

Inhalation breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek medical attention.
Do NOT induce vomiting. Never give anything

Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Operational Plan: Storage and Preparation of

SHP099

Correct storage and preparation of SHP099 are vital for maintaining its stability and for

accurate experimental results.

2.1 Storage
Condition Specification
Temperature Store refrigerated.
Atmosphere Store in a dry, well-ventilated place.
Container Keep container tightly closed.

2.2 Preparation of Stock Solutions
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SHP099 is soluble in various solvents. The choice of solvent will depend on the specific
experimental requirements.

Solvent Concentration
DMSO =38 mg/mL
Ethanol 10 mg/mL[2]

Note: When preparing stock solutions, always add the solvent to the solid SHP099. For in vivo
experiments, a common vehicle is a formulation of 0.5% methylcellulose, 0.2% Tween 80 in

sterile water.

Disposal Plan

All waste containing SHP099 must be disposed of in accordance with local, state, and federal

regulations.
Waste Type Disposal Procedure
Solid SHP099 Dispose of as hazardous chemical waste.

_ Decontaminate or dispose of as hazardous
Contaminated Labware
waste.

o ) Collect in a designated, labeled hazardous
Liquid Waste (e.g., unused stock solutions) ]
waste container.

Mechanism of Action: SHP2 Inhibition

SHP099 is a highly potent and selective allosteric inhibitor of SHP2 (Src homology region 2
domain-containing phosphatase 2). SHP2 is a non-receptor protein tyrosine phosphatase that
plays a crucial role in the RAS-ERK signaling pathway, which is a key regulator of cell
proliferation, differentiation, and survival. SHP099 binds to a tunnel-like allosteric site at the
interface of the N-SH2, C-SH2, and protein tyrosine phosphatase (PTP) domains of SHP2. This
binding stabilizes SHP2 in an auto-inhibited conformation, preventing its activation and

subsequent downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
SHP099]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612028#personal-protective-equipment-for-
handling-shp099]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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